Cas no 1186663-64-8 (3-Bromo-4-cyanoindole)

• Product Name: 3-Bromo-4-cyanoindole
• CAS No: 1186663-64-8
• MF: C₉H₅BrN₂
• MW: 221.053400754929
• MDL: MFCD12828700
• CID: 1056174
• Update Time: 2025-09-27

3-Bromo-4-cyanoindole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyanoindole
• 3-bromo-1H-Indole-4-carbonitrile
• AK173261
• FFSJNHMOWYMQJQ-UHFFFAOYSA-N
• FCH1377227
• TRA0065278
• SY006254
• AB1000730
• AB0061436
• Z7938

• MDL： MFCD12828700
• Inchi： 1S/C9H5BrN2/c10-7-5-12-8-3-1-2-6(4-11)9(7)8/h1-3,5,12H
• InChI Key： FFSJNHMOWYMQJQ-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=CC=C(C#N)C=21

Computed Properties

• Exact Mass: 219.96400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Topological Polar Surface Area: 39.6

Experimental Properties

• Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 405.9℃ at 760 mmHg
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 39.58000
• LogP: 2.80208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Bromo-4-cyanoindole

3-Bromo-4-cyanoindole (CAS No. 1186663-64-8): A Versatile Building Block in Pharmaceutical and Chemical Research

3-Bromo-4-cyanoindole (CAS No. 1186663-64-8) is a highly versatile compound that has garnered significant attention in the fields of pharmaceutical and chemical research. This compound, characterized by its unique structural features, has found applications in a wide range of synthetic transformations and drug discovery efforts. In this article, we will delve into the chemical properties, synthetic methods, and potential applications of 3-Bromo-4-cyanoindole, highlighting its importance in modern scientific research.

Chemical Structure and Properties

3-Bromo-4-cyanoindole is a substituted indole derivative with a bromine atom at the 3-position and a cyano group at the 4-position. The indole core, a fundamental heterocyclic structure, is known for its aromatic stability and reactivity. The presence of the bromine atom and cyano group imparts unique electronic and steric properties to the molecule, making it an attractive building block for various synthetic transformations.

The bromine atom at the 3-position can serve as a versatile leaving group, facilitating nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are widely used in the synthesis of complex organic molecules. The cyano group at the 4-position can undergo various transformations, including reduction to an amine or hydrolysis to a carboxylic acid, further expanding the synthetic utility of 3-Bromo-4-cyanoindole.

Synthetic Methods

The synthesis of 3-Bromo-4-cyanoindole has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 2-bromobenzonitrile with an appropriate nitrogen source, such as ammonia or an amine derivative, followed by cyclization to form the indole ring. Another method involves the direct bromination of 4-cyanoindole using bromine or a brominating agent like N-bromosuccinimide (NBS).

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis of 3-Bromo-4-cyanoindole using microwave-assisted conditions. This method not only significantly reduces reaction time but also improves yield and purity compared to traditional methods. The use of microwave technology has gained popularity in organic synthesis due to its ability to provide rapid heating and enhanced reaction kinetics.

Potential Applications

The unique properties of 3-Bromo-4-cyanoindole make it an invaluable compound in pharmaceutical research. Indoles are known for their biological activity and are found in numerous natural products and therapeutic agents. The presence of the bromine and cyano groups provides additional functional handles for further modification, enabling the synthesis of a wide range of bioactive molecules.

In drug discovery, 3-Bromo-4-cyanoindole has been used as a starting material for the synthesis of potential anticancer agents. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of a series of indole derivatives derived from 3-Bromo-4-cyanoindole. These compounds exhibited potent antiproliferative activity against various cancer cell lines, highlighting their potential as lead compounds for further development.

Beyond pharmaceutical applications, 3-Bromo-4-cyanoindole has also found use in materials science. The indole core can be incorporated into polymers or other materials to impart specific properties such as fluorescence or conductivity. Recent research has explored the use of indoles in organic electronics, where their electronic properties can be tuned by functionalization with different substituents.

Conclusion

3-Bromo-4-cyanoindole (CAS No. 1186663-64-8) is a highly versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features enable a wide range of synthetic transformations and applications, from drug discovery to materials science. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in modern scientific endeavors.